![molecular formula C3H5ClF2O2S B2430902 2,2-Difluoropropane-1-sulfonyl chloride CAS No. 1779953-86-4](/img/structure/B2430902.png)
2,2-Difluoropropane-1-sulfonyl chloride
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Overview
Description
“2,2-Difluoropropane-1-sulfonyl chloride” is a chemical compound with the CAS Number: 1779953-86-4 . It has a molecular weight of 178.59 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C3H5ClF2O2S/c1-3(5,6)2-9(4,7)8/h2H2,1H3 . This code provides a standard way to encode the molecular structure using text.Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 178.59 .Scientific Research Applications
Catalytic Activity in Sulfonylation Reactions
Sulfonylation reactions are crucial in aromatic electrophilic substitutions. The sulfonyl group serves as a key synthon for organic chemists, and sulfones have numerous industrial applications. Studies have shown that certain metal triflates, including bismuth(III) triflate, are capable of catalyzing sulfonylation reactions effectively (Répichet et al., 1999).
Utility in Trifluoromethylation
Trifluoromethanesulfonyl chloride is known for its role in trifluoromethylation. This compound is used for direct trifluoromethylsulfenylation and trifluoromethylsulfinylation, crucial in the introduction of SCF3 and S(O)CF3 groups respectively (Guyon et al., 2017).
Molecular and Vibrational Analysis
2,2-Difluoropropane-1-sulfonyl chloride has been subject to experimental and quantum chemical studies to understand its molecular and vibrational properties. Such studies help in understanding the influence of hyperconjugation effects and the vibrational behavior of the SO2 group (Galván et al., 2017).
Synthesis of Sulfonamides
Sulfonyl chlorides are used in the synthesis of aromatic/heterocyclic sulfonamides. They have shown potential as intraocular pressure-lowering agents in medicinal chemistry, indicating their utility in the development of new pharmaceuticals (Scozzafava et al., 2000).
Development of Aryl Tetraflates
Sulfonyl chlorides are employed in the synthesis of aryl tetraflates, which are used in palladium-catalyzed coupling reactions. Their role in facilitating these reactions highlights their significance in synthetic organic chemistry (Rostovtsev et al., 2008).
Application in Organic Synthesis
Sulfonyl chlorides, including this compound, are used in various organic synthesis processes. For example, they assist in directing fluorine substitution in the synthesis of high-purity compounds used in pharmaceutical and agricultural applications (Moore, 2003).
Safety and Hazards
Mechanism of Action
Mode of Action
Sulfonyl chloride compounds are generally known to be reactive, undergoing nucleophilic substitution reactions . They can react with amines, for example, to form sulfonamides
Biochemical Pathways
The specific biochemical pathways affected by 2,2-Difluoropropane-1-sulfonyl chloride are currently unknown . Sulfonyl chlorides are often used in organic synthesis, suggesting that they may interact with a wide range of biochemical pathways .
Properties
IUPAC Name |
2,2-difluoropropane-1-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5ClF2O2S/c1-3(5,6)2-9(4,7)8/h2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUHVCEAOLHMMMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CS(=O)(=O)Cl)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5ClF2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1779953-86-4 |
Source
|
Record name | 2,2-difluoropropane-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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